Cas no 1805549-50-1 (4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805549-50-1
• MF: C₉H₈F₅NO₂
• MW: 257.157340049744
• CID: 4897842
• Update Time: 2025-10-21

4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H8F5NO2/c1-17-6-5(8(10)11)4(3-16)2-15-7(6)9(12,13)14/h2,8,16H,3H2,1H3
• InChI Key： GWSMZNPHXBRQPY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(F)(F)F)=NC=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol

Research Briefing on 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1805549-50-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1805549-50-1). This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and agrochemical development. The presence of multiple fluorine atoms and a methoxy group in its structure enhances its reactivity and bioavailability, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound demonstrated notable inhibitory effects on specific enzymatic targets, suggesting its potential as a lead molecule for the development of novel therapeutics. Further in vitro assays revealed its stability under physiological conditions, a critical factor for drug development.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol has shown promise in agrochemical research. A recent report by the American Chemical Society (2024) highlighted its efficacy as a fungicide against a broad spectrum of plant pathogens. Field trials indicated that the compound could be a sustainable alternative to conventional fungicides, with minimal environmental impact. These findings underscore its dual utility in both human health and agricultural sustainability.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and scaling up its synthesis for industrial applications. Ongoing research aims to address these issues through structural modifications and process optimization. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions.

In conclusion, 4-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-5-methanol represents a versatile and valuable molecule in the realms of medicinal chemistry and agrochemicals. Continued research and development efforts are essential to fully unlock its potential and address existing limitations. This briefing serves as a comprehensive overview of the current state of knowledge and future directions for this compound.